Cas no 1935150-38-1 (5-Bromo-6-chloro-2-(methylthio)pyrimidin-4(3H)-one)

• Product Name: 5-Bromo-6-chloro-2-(methylthio)pyrimidin-4(3H)-one
• CAS No: 1935150-38-1
• MF: C₅H₄BrClN₂OS
• MW: 255.520057678223
• CID: 4817829
• Update Time: 2023-08-19

5-Bromo-6-chloro-2-(methylthio)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-chloro-2-(methylthio)pyrimidin-4(3H)-one

• Inchi： 1S/C5H4BrClN2OS/c1-11-5-8-3(7)2(6)4(10)9-5/h1H3,(H,8,9,10)
• InChI Key： TYIDSDQPMIVYGW-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(NC1=O)SC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 2
• Topological Polar Surface Area: 66.8